Cas no 1917727-36-6 (N-((3-hydroxytetrahydrofuran-3-yl)methyl)-2,4,6-trimethylbenzamide)

• Product Name: N-((3-hydroxytetrahydrofuran-3-yl)methyl)-2,4,6-trimethylbenzamide
• CAS No: 1917727-36-6
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6209403
• PubChem ID: 103867322
• Update Time: 2025-06-08

N-((3-hydroxytetrahydrofuran-3-yl)methyl)-2,4,6-trimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-((3-hydroxytetrahydrofuran-3-yl)methyl)-2,4,6-trimethylbenzamide
• AKOS026696945
• F6556-2597
• 1917727-36-6
• N-[(3-hydroxyoxolan-3-yl)methyl]-2,4,6-trimethylbenzamide

• Inchi： 1S/C15H21NO3/c1-10-6-11(2)13(12(3)7-10)14(17)16-8-15(18)4-5-19-9-15/h6-7,18H,4-5,8-9H2,1-3H3,(H,16,17)
• InChI Key： MZQABJUNNKAOEJ-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(C2C(C)=CC(C)=CC=2C)=O)(C1)O

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-((3-hydroxytetrahydrofuran-3-yl)methyl)-2,4,6-trimethylbenzamide

N-((3-hydroxytetrahydrofuran-3-yl)methyl)-2,4,6-trimethylbenzamide and CAS No. 1917727-36-6: A Comprehensive Overview

N-((3-hydroxytetrahydrofuran-3-yl)methyl)-2,4,6-trimethylbenzamide, identified by the CAS number 1917727-36-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a 3-hydroxytetrahydrofuran-3-yl moiety and a 2,4,6-trimethylbenzamide group imparts distinct chemical characteristics that make it a valuable candidate for further investigation.

The compound's structure is characterized by a benzamide core, which is a well-known pharmacophore in medicinal chemistry. Benzamides are frequently employed in the design of bioactive molecules due to their ability to interact with various biological targets. The 2,4,6-trimethylbenzamide moiety enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. This feature is particularly crucial in drug development, where achieving optimal pharmacokinetic profiles is essential for therapeutic efficacy.

The 3-hydroxytetrahydrofuran-3-yl group introduces hydrophilicity and functional diversity to the molecule. Hydroxyl groups are known to participate in hydrogen bonding, which can influence the compound's solubility and interactions with biological targets. This dual nature of hydrophilicity and lipophilicity makes N-((3-hydroxytetrahydrofuran-3-yl)methyl)-2,4,6-trimethylbenzamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. The unique structural features of N-((3-hydroxytetrahydrofuran-3-yl)methyl)-2,4,6-trimethylbenzamide make it an attractive candidate for investigation in various pharmacological contexts. For instance, its ability to engage with biological targets through both hydrophilic and lipophilic interactions suggests potential utility in the development of drugs targeting receptors or enzymes that exhibit similar characteristics.

One area where this compound shows promise is in the field of anti-inflammatory agents. Inflammation is a complex biological process involving multiple pathways and mediators. Compounds that can modulate these pathways have significant therapeutic potential. The structural features of N-((3-hydroxytetrahydrofuran-3-yl)methyl)-2,4,6-trimethylbenzamide, particularly the benzamide core and the hydroxylated tetrahydrofuran ring, suggest that it may interact with inflammatory pathways effectively.

Furthermore, the compound's lipophilic nature may enhance its ability to cross cell membranes, which is crucial for drugs targeting intracellular pathways. This property could be particularly beneficial in treating conditions where intracellular targets are involved. Recent studies have highlighted the importance of lipophilicity in drug design, demonstrating that optimal pharmacokinetic profiles often require a balance between hydrophilicity and lipophilicity.

The role of computational chemistry and molecular modeling has been instrumental in understanding the potential interactions of N-((3-hydroxytetrahydrofuran-3-yl)methyl)-2,4,6-trimethylbenzamide with biological targets. These tools have enabled researchers to predict binding affinities and identify potential binding sites on target proteins. Such insights are crucial for optimizing drug candidates and improving their therapeutic efficacy.

In addition to its potential applications in anti-inflammatory therapy, N-((3-hydroxytetrahydrofuran-3-yl)methyl)-2,4,6-trimethylbenzamide may also have utility in other therapeutic areas. For example, its structural features could make it a viable candidate for developing compounds targeting neurological disorders. Neurological diseases often involve complex interactions between various neurotransmitter systems and receptors. The ability of this compound to engage with multiple types of biological targets makes it an intriguing candidate for further investigation.

The synthesis of N-((3-hydroxytetrahydrofuran-3-yl)methyl)-2,4,6-trimethylbenzamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules efficiently. Modern synthetic methods often involve multi-step processes that require careful optimization to ensure high yields and purity. The development of efficient synthetic routes is essential for enabling further exploration of this compound's pharmacological potential.

The pharmacological evaluation of new compounds typically involves both in vitro and in vivo studies. In vitro assays allow researchers to assess the compound's interactions with specific biological targets under controlled conditions. These studies can provide valuable insights into the compound's mechanism of action and potential side effects. In vivo studies extend this evaluation by assessing the compound's behavior within an intact biological system.

The use of animal models has been particularly valuable in understanding the therapeutic potential of new compounds like N-((3-hydroxytetrahydrofuran-3-yl)methyl)-2,4,6-trimethylbenzamide. These models can provide insights into how the compound behaves in a living organism and can help identify any adverse effects that might not be apparent from in vitro studies alone.

In conclusion, N-((3-hydroxytetrahydrofuran-3-yl)methyl)-2,4,6-trimethylbenzamide, identified by CAS number 1917727-36-6, is a promising compound with significant potential applications in pharmaceutical chemistry and biochemistry. Its unique structural features make it an attractive candidate for further investigation in various therapeutic areas. Advances in computational chemistry and synthetic methods have made it possible to explore its pharmacological potential more effectively than ever before.